4-(Benzyloxy)-3-(difluoromethyl)aniline

• IUPAC Name: 3-(difluoromethyl)-4-phenylmethoxyaniline
• InChI: InChI=1S/C14H13F2NO/c15-14(16)12-8-11(17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8,14H,9,17H2
• InChI Key: AMACAXGSVSPAEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)N)C(F)F
• Molecular Formula: C14H13F2NO
• Molecular Weight: 249.26 g/mol

Description

4-(Benzyloxy)-3-(difluoromethyl)aniline (4-BODMA) is an organic compound containing a benzyloxy group and a difluoromethyl group attached to an aniline ring. This compound is used in a variety of scientific applications, such as synthetic chemistry, medicinal chemistry, and materials science. In general, 4-BODMA is a versatile compound that can be used as a building block in a variety of synthesis strategies, as a ligand for coordination chemistry, and as a starting material for the synthesis of more complex molecules.

Scientific Research Applications

• Synthesis and Structural Analysis : One study discusses the synthesis of oligomers from poly(N-phenyl-m-aniline)s, including an X-ray crystallographic analysis revealing U-shaped structures, suggesting easy adoption of helical structures (Ito et al., 2002).

• Liquid Crystal Properties : Research on 4-octyloxy-N-(benzylidene)aniline derivatives shows that certain derivatives exhibit stable smectic phases, indicating potential in liquid crystal technology (Miyajima et al., 1995).

• Dendrimer Synthesis : A study on the use of 4-(n-octyloxy)aniline in the synthesis of new dendritic melamines discusses the impact of dendritic construction on the ability to self-organize in solution and to self-assemble in solid state (Morar et al., 2018).

• Spectroscopic Investigations : An investigation into the vibrational, structural, and electronic properties of related aniline compounds such as 4-nitro-3-(trifluoromethyl)aniline provides insights into the influence of different substituent groups on molecular properties (Saravanan et al., 2014).

• Polymerization Studies : Research on the oxidative polymerization of aniline with peroxydisulfate discusses the formation of oligoanilines, which are relevant in the context of conducting polymers (Ćirić-Marjanović et al., 2008).

• Electro-Optical Applications : A study on the synthesis of a polycarbonate for high temperature electro-optics using azo bisphenol amines, which includes derivatives of N,N-bis(4-hydroxyphenyl)aniline, highlights potential applications in electro-optical devices (Suresh et al., 2003).